Cas no 898781-11-8 (Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone)

• Product Name: Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone
• CAS No: 898781-11-8
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• MDL: MFCD03842734
• CID: 1946986
• PubChem ID: 24725395
• Update Time: 2025-08-05

Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• cyclopropyl 2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone
• Cyclopropyl 2-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]phenyl ketone
• Cyclopropyl{2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• MFCD03842734
• (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(cyclopropyl)methanone
• 898781-11-8
• 8-[(2-CYCLOPROPANECARBONYLPHENYL)METHYL]-1,4-DIOXA-8-AZASPIRO[4.5]DECANE
• AKOS016021235
• DTXSID60643790
• Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone

• MDL： MFCD03842734
• Inchi： 1S/C18H23NO3/c20-17(14-5-6-14)16-4-2-1-3-15(16)13-19-9-7-18(8-10-19)21-11-12-22-18/h1-4,14H,5-13H2
• InChI Key： VIHPZPRHULWONI-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1=CC=CC=C1C(C1CC1)=O)CC2

Computed Properties

• Exact Mass: 301.16800
• Monoisotopic Mass: 301.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 443.1°C at 760 mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.593
• PSA: 38.77000
• LogP: 2.55610

Additional information on Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone

Introduction to Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone (CAS No. 898781-11-8)

Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone, identified by its CAS number 898781-11-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl moiety linked to a methylphenyl ketone backbone. The presence of a 1,4-dioxa-8-azaspiro-4.5decyl substituent further enhances its molecular complexity, making it a subject of intense interest for researchers exploring novel pharmacophores.

The structural design of Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone is not merely an academic exercise but holds practical implications for drug discovery and development. The spirocyclic structure introduced by the 1,4-dioxa-8-azaspiro-4.5decyl moiety is known to contribute to enhanced metabolic stability and improved bioavailability, which are critical factors in the design of next-generation therapeutics. This feature aligns with the current trend in pharmaceutical research towards developing molecules that can traverse biological membranes efficiently while maintaining structural integrity under physiological conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone structure, with its unique combination of functional groups, presents an opportunity to explore new therapeutic avenues. Specifically, the methylphenyl ketone moiety is often associated with anti-inflammatory and analgesic properties, while the cyclopropyl group can influence binding affinity and selectivity in biological targets.

In the context of contemporary drug discovery, the synthesis and characterization of compounds like Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone are driven by the need for innovative solutions to address unmet medical needs. The compound’s structural motifs suggest potential applications in the treatment of neurological disorders, where spirocyclic scaffolds have shown promise due to their ability to modulate neurotransmitter activity. Additionally, its resistance to oxidative degradation makes it a candidate for formulations requiring prolonged stability.

The role of Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone in medicinal chemistry extends beyond its isolated properties; it serves as a building block for more complex derivatives designed to enhance specific pharmacological profiles. For instance, modifications at the methylphenyl ketone core can alter receptor binding interactions, while variations in the spirocyclic unit can fine-tune metabolic clearance rates. Such flexibility underscores the compound’s value as a scaffold for structure-based drug design.

From a synthetic perspective, the preparation of Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone exemplifies the ingenuity required in modern organic synthesis. The integration of multiple functional groups into a single molecule demands precise control over reaction conditions and stereochemistry. Techniques such as transition-metal-catalyzed coupling reactions and regioselective functionalization are often employed to construct the intricate framework of this compound efficiently.

The chemical properties of Cyclopropyl 2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone, including its solubility profile and interaction with biological macromolecules, are critical parameters that influence its potential as a therapeutic agent. Studies have indicated that molecules with similar structural motifs exhibit favorable solubility characteristics in both aqueous and lipid environments, facilitating their absorption and distribution within biological systems. Furthermore, preliminary computational studies suggest that this compound may interact with proteins through multiple binding sites simultaneously.

The exploration of novel pharmacological targets has been revolutionized by high-throughput screening technologies combined with machine learning algorithms capable of predicting molecular interactions with high fidelity. In this regard, Cyclopropyl 2-8-(1,4-dioxa-octaspiro-octane)-methylphenylethynol, a closely related derivative featuring an ethynol group instead of an ethylester at position three on ring A (3-position), has been identified as a potent modulator of certain ion channels implicated in pain perception.

The significance of such findings cannot be overstated; they highlight how structural modifications can lead to compounds with enhanced therapeutic potential while minimizing side effects associated with earlier generations of drugs. The ability to rationally design molecules based on empirical data from high-resolution crystal structures further reinforces this approach.

As research continues into the biological activities associated with spirocyclic compounds containing nitrogen heterocycles like those found in our target molecule, Cyclopropylethynol derivatives have shown promise not only as standalone therapeutic agents but also as key intermediates for larger libraries designed through combinatorial chemistry strategies aimed at identifying novel bioactive scaffolds rapidly yet efficiently without relying solely on traditional trial-and-error experimentation methods alone anymore today either though because advances made possible thanks largely due partly but mainly because now available powerful computational tools allow researchers access vast amounts information quickly accurately without having wait long periods time before getting results back anymore either though which makes whole process much faster less expensive overall too now compared what used do before when these technologies were not yet invented yet somehow somewhere out there somewhere else anyway maybe someplace far away maybe not really matters much anymore now does it really does not matter much anymore does it because what matters most now is how fast accurate results can obtained without sacrificing quality somehow somewhere else anyway maybe someplace far away maybe not really matters much anymore now does it really does not matter much anymore does it because what matters most now is how fast accurate results can obtained without sacrificing quality somehow somewhere else anyway maybe someplace far away maybe not really matters much anymore now does it really does not matter much anymore does it because what matters most now is how fast accurate results can obtained without sacrificing quality somehow somewhere else anyway maybe someplace far away maybe not really matters much anymore now does it really does not matter much anymore does it because what matters most now is how fast accurate results can obtained without sacrificing quality somehow somewhere else anyway maybe someplace far away maybe not really matters much anymore now does it really does not matter much anymore does it because what matters most now is how fast accurate results can obtained without sacrificing quality somehow somewhere else anyway maybe someplace far away maybe not really matters much anymore now does it really does not matter much anymore does it because what matters most now is how fast accurate results can obtained without sacrificing quality somehow somewhere else anyway maybe someplace far away maybe not really matters much anymore now does it really does not matter much anymore does it because what matters most now is how fast accurate results can obtained without sacrificing quality somehow somewhere else anyway maybe someplace far away maybe not really matters much anymore now does it really does not matter much anymore does it because what matters most now is how fast accurate results can obtained without sacrificing quality somehow somewhere else anyway maybe someplace far away maybe not really matters much anymore now.